Cas no 804-63-7 (quinine sulphate)

quinine sulphate Properties

Names and Identifiers

• quinine sulphate
• Quinine sulfate
• chinidinesulfate
• Quinine sulfate,98%

• MDL： MFCD00078499
• InChIKey： RONWGALEIBILOG-VMJVVOMYSA-N
• Inchi： InChI=1S/2C20H24N2O2.H2O4S/c2*1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;1-5(2,3)4/h2*3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;(H2,1,2,3,4)/t2*13-,14-,19-,20+;/m00./s1
• SMILES： O[C@H](C1=C2C=C(C=CC2=NC=C1)OC)[C@H]3N4CC[C@@]([H])(C3)[C@@H](C=C)C4.O=S(O)(O)=O

Computed Properties

• Exact Mass: 422.15100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 8
• Monoisotopic Mass: 746.335
• Heavy Atom Count: 53
• Complexity: 538
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 174A^2

Experimental Properties

• LogP: 3.53910
• PSA: 128.57000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 911.6 °C at 760 mmHg
• Melting Point: 235.2°C
• Flash Point: 505.1 °C
• Density: 1.0807 (rough estimate)